Cas no 2172266-39-4 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid
• CAS No: 2172266-39-4
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5772267
• PubChem ID: 165558730
• Update Time: 2025-06-10

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid
• 2172266-39-4
• EN300-1475854
• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid

• Inchi： 1S/C26H32N2O5/c1-2-3-9-18(16-25(30)31)28-24(29)14-8-15-27-26(32)33-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23H,2-3,8-9,14-17H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： GGYNABFYDINMHX-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(NC(CC(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid

Introduction to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic Acid (CAS No. 2172266-39-4)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2172266-39-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioconjugation. This compound belongs to a class of molecules characterized by its complex structure, which includes a fluorenyl moiety linked through a methoxycarbonyl group to an amino-butanamidoheptanoic acid backbone. Such structural features make it a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of targeted therapeutics and diagnostic agents.

The fluorenylmethoxycarbonyl (Fmoc) protecting group, a key component of this compound, is widely employed in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under mild acidic conditions. The presence of the Fmoc group in 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid suggests its utility as a building block for peptidomimetics or as a precursor in the synthesis of peptides that require enhanced solubility or stability. The extended heptanoic acid side chain further contributes to the compound's hydrophilicity, making it suitable for applications in aqueous environments such as biological assays or drug formulations.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic rings in enhancing the pharmacokinetic properties of therapeutic agents. The fluorene core in this compound not only imparts rigidity to the molecular structure but also facilitates interactions with biological targets through hydrophobic and π-stacking effects. This has led to increased interest in fluorene-based derivatives for applications ranging from small-molecule drugs to imaging probes. The 3-4-(...)butanamidoheptanoic acid moiety introduces additional functional groups that can be modified post-synthetically, allowing for fine-tuning of biological activity and pharmacological profiles.

In the realm of drug discovery, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid serves as a valuable scaffold for designing molecules with specific binding affinities. The combination of the Fmoc group and the heptanoic acid chain provides a balance between structural integrity and functional versatility. Researchers have leveraged this compound to develop novel inhibitors targeting enzyme-catalyzed reactions, particularly those involving proteases or kinases, which are critical in various disease pathways. The ability to incorporate this compound into peptide analogs has also opened new avenues for creating constrained peptides that mimic natural bioactive sequences while exhibiting improved metabolic stability.

The synthesis of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid involves multi-step organic transformations, including condensation reactions, protection-deprotection cycles, and purification techniques such as column chromatography. The use of advanced synthetic methodologies ensures high yields and purity, which are essential for pharmaceutical applications. Recent studies have demonstrated the efficacy of flow chemistry in scaling up the production of such complex molecules, thereby reducing reaction times and improving reproducibility. This approach aligns with the growing trend toward green chemistry principles, emphasizing efficiency and sustainability in synthetic processes.

The biological significance of this compound has been explored in several preclinical studies. Its structural features have been shown to enhance binding interactions with target proteins, leading to increased potency and selectivity. For instance, derivatives of 3-4-(...)butanamidoheptanoic acid have been investigated for their potential as inhibitors of inflammatory pathways or as modulators of neural signaling. The fluorene moiety has been particularly noted for its ability to improve cell membrane permeability when incorporated into drug-like molecules, facilitating intracellular delivery. Such properties make it an attractive candidate for further development into novel therapeutic agents.

Moreover, the use of computational modeling and high-throughput screening has accelerated the discovery process for compounds like 3-4-(...)butanamidoheptanoic acid. Molecular docking studies have revealed promising interactions between this scaffold and various biological targets, providing insights into potential mechanisms of action. These computational approaches complement traditional experimental methods by predicting binding affinities and optimizing molecular structures before costly synthesis attempts. The integration of artificial intelligence (AI) into drug discovery pipelines has further enhanced the efficiency of identifying lead compounds with high therapeutic potential.

The future prospects for 3-4-(...)butanamidoheptanoic acid include its application in next-generation biologics such as bispecific antibodies or protein-degrading enzymes. Its ability to serve as a cross-linking agent or a site for site-specific modifications makes it a valuable tool in biotechnological innovations. Additionally, advances in polymer chemistry have enabled the incorporation of this compound into smart materials that respond to biological stimuli, opening new possibilities for targeted drug delivery systems.

In conclusion,3-4-(...)butanamidoheptanoic acid (CAS No. 2172266-39-4) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and functional properties. Its role as an intermediate in peptide synthesis and its potential applications in drug development underscore its importance in modern medicinal chemistry research. As scientific understanding continues to evolve,fluorene-based derivatives like this one will likely play an increasingly pivotal role in addressing unmet medical needs through innovative therapeutic strategies.